7-Bromo-2,3-dihydro-1H-pyrido[2,3-B][1,4]oxazine

• IUPAC Name: 7-bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine
• InChI: InChI=1S/C7H7BrN2O/c8-5-3-6-7(10-4-5)11-2-1-9-6/h3-4,9H,1-2H2
• InChI Key: FFQNNPQQIUKLGV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1)C=C(C=N2)Br
• Molecular Formula: C7H7BrN2O
• Molecular Weight: 215.05 g/mol
• CAS RN: 946121-78-4

Description

7-Bromo-2,3-dihydro-1H-pyrido[2,3-B][1,4]oxazine is a chemical compound with the CAS Number: 946121-78-4. It has a molecular weight of 215.05 and its IUPAC name is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H7BrN2O/c8-5-3-6-7(10-4-5)11-2-1-9-6/h3-4,9H,1-2H2. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a density of 1.6±0.1 g/cm3. Its boiling point is 312.4±42.0 °C at 760 mmHg. The compound is a solid at room temperature.

Scientific Research Applications

Synthesis of Pyrido[2,3-b][1,4]oxazine Derivatives

Gim et al. (2007) explored the synthesis of 1-(1-Phenylethyl)-1H-pyrido[2,3-b][1,4]oxazine, highlighting its potential as a scaffold for bioactive compounds. They emphasized the synthesis challenges and potential applications in novel pharmaceutical compound development (Gim et al., 2007).

Exploration of Unconquered Chemical Space

Thorimbert et al. (2018) reviewed the synthetic methodologies of unconquered bicyclic heteroaromatic rings, including pyrido[2,3-b][1,4]oxazine derivatives, underscoring their significance in expanding chemical diversity and potential medicinal applications (Thorimbert et al., 2018).

Utilization in Synthesis of Bioactive Compounds

Hermecz (1998) discussed the use of pyrido-oxazines in synthesizing macrocyclic alkaloids found in marine sponges, highlighting their importance in pharmaceutical properties (Hermecz, 1998).

Synthesis from Highly Fluorinated Pyridine Derivatives

Sandford et al. (2014) synthesized pyrido[2,3-b][1,4]benzoxazine systems from highly fluorinated pyridine derivatives, illustrating their potential in creating novel compounds through regioselective nucleophilic aromatic substitution processes (Sandford et al., 2014).

One-Pot Synthesis Methods

Cho et al. (2003) developed a one-pot synthesis method for pyrido[2,3-b][1,4]oxazin-2-ones, showcasing an efficient approach for producing these compounds (Cho et al., 2003).

Development of Novel Diazepines

El Bouakher et al. (2011) reported the synthesis of novel pyrido[3,2-e][1,4]-diazepine-2,5-diones and pyrido[2,3-e][1,4]diazepine-2,5-diones, demonstrating the versatility of pyrido-oxazine derivatives in medicinal chemistry (El Bouakher et al., 2011).

Safety and Hazards

The compound has a GHS07 pictogram, indicating that it may be harmful if swallowed. The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Synthesis routes and methods I

Procedure details

Borane-tetrahydrofuran complex (1 M in tetrahydrofuran, 32 mL, 32 mmol) was added dropwise at 0° C. to a solution of 7-bromo-1H-4-oxa-1,5-diaza-naphthalen-2-one (1.45 g, 6.33 mmol) in tetrahydrofuran (240 mL). The ice bath was removed and the solution heated at reflux over 3 h, then volatile material was removed by distillation. The residue was taken up in 37% aq. hydrochloric acid solution and the reaction mixture, heated at 100° C. for 75 min, basified to pH 10 with 30% aq. sodium hydroxide solution, and extracted three times with dichloromethane. The combined organic layers were dried (Na2SO4) and evaporated to afford 7-bromo-2,3-dihydro-1H-4-oxa-1,5-diaza-naphthalene (944 mg, 69%). White solid, MS (ISP)=215.1 (M+H)+.

Synthesis routes and methods II

Procedure details

7-bromo-1H-pyrido[2,3-b][1,4]oxazin-2-one (1.3 g, 5.68 mmol) was dissolved in 30 ml of anhydrous tetrahydrofuran under nitrogen atmosphere and the mixture was cooled to 0□. 1.0M Lithium aluminum hydride dissolved in tetrahydrofuran (6.90 ml, 6.82 mmol) was added thereto dropwise and then stirred for 30 minutes. To the reaction mixture, water (0.3 ml), 10% sodium hydroxide (0.6 ml) and water (0.9 ml) were added dropwise in this order and then stirred vigorously at room temperature for 1 hour. The resulting solid was filtered and washed with excess ethyl acetate. The filtrate was washed with water and saturated saline solution, dried over anhydrous sodium sulfate (Na2SO4), filtered and evaporated under reduced pressure to obtain 7-bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine as white solid (629 mg, 52%).

Synthesis routes and methods III

Procedure details

To a 1.0 ml flask, 7-bromo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazin-2-one (100 mg, 0.436 mmol) was dissolved in tetrahydrofuran (1.0 ml). To the reaction mixture, 1.0M Lithium aluminum hydride dissolved in tetrahydrofuran (0.524 ml, 0.524 mmol) was added dropwise at 0□, and then stirred for 20 minutes. After completion of the reaction by adding water to the reaction mixture, the organic layer was extracted with ethyl acetate and the combined organic layer was washed with water and saturated saline solution, dried over anhydrous sodium sulfate (Na2SO4), filtered and evaporated under reduced pressure. The residue was recrystallized from dichloromethane and diisopropyl ether to obtain white solid (63 mg, 67%).